8-Methoxy-2-(trifluoromethyl)quinoline-5-carboxylic acid
Overview
Description
8-Methoxy-2-(trifluoromethyl)quinoline-5-carboxylic acid (MTFQ) is an organic compound that has been studied for its potential applications in a variety of scientific research fields. MTFQ is a derivative of quinoline, a naturally occurring heterocyclic compound found in plants, fungi, and bacteria. It has been shown to possess a wide range of biological activities, including anti-inflammatory, antifungal, and antiparasitic properties. In addition, MTFQ has been studied for its potential applications in drug discovery and development, as well as for its potential use in laboratory experiments.
Scientific Research Applications
Herbicidal Potential
One study focused on the synthesis of a derivative, 8-Methoxyquinoline-5-amino acetic acid, from 8-Methoxyquinoline, highlighting its potential herbicidal activity. The compound was effective in completely drying weeds after 11 days of application, indicating its efficacy as a herbicide (A. E., Oke O.T., & O. A., 2015).
Antimicrobial Properties
Research into novel pyrazolo[3,4-d]pyrimidine derivatives, which include the 8-(trifluoromethyl)quinoline moiety, demonstrated potential antimicrobial properties. These compounds were tested against various bacterial and fungal strains, showing significant activity and highlighting the potential for developing new antimicrobial agents (B. S. Holla, M. Mahalinga, M. S. Karthikeyan, P. M. Akberali, & N. S. Shetty, 2006).
Immune System Research
A study introduced a small molecule based on 8-methoxyquinoline derivatives as a selective glutathione (GSH) biosensor. This compound demonstrated high potential for studying immune cells such as CD4+ T, CD8+ T, and B cells using flow cytometry. It was used to monitor intracellular GSH levels, providing insights into the metabolic variations associated with the induction of CD4+ naive T cells into regulatory T cells (TREG) (Francisco Fueyo-González et al., 2022).
Fluorescent Properties
Another application found for quinoline derivatives involved their fluorescent properties. A study detailed the synthesis and structural characterization of complexes based on quinoline-2,3-dicarboxylic acid, highlighting their potential in developing fluorescent materials. These complexes exhibited various structural motifs and showed photoluminescent properties, suggesting their use in optical materials and sensors (Ming-fang Wang et al., 2012).
properties
IUPAC Name |
8-methoxy-2-(trifluoromethyl)quinoline-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO3/c1-19-8-4-2-7(11(17)18)6-3-5-9(12(13,14)15)16-10(6)8/h2-5H,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSFPCQOJBVMWEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)C(=O)O)C=CC(=N2)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10619920 |
Source
|
| Record name | 8-Methoxy-2-(trifluoromethyl)quinoline-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10619920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
199872-29-2 |
Source
|
| Record name | 8-Methoxy-2-(trifluoromethyl)quinoline-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10619920 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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